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Compound of Interest

Compound Name: Disodium aurothiomalate

Cat. No.: B1226476

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of disodium
aurothiomalate (ATM), a gold-containing compound, in in vitro cell culture experiments. The

protocols detailed below are based on established research demonstrating the pro-apoptotic

and signaling modulatory effects of ATM, particularly in cancer cell lines.

Mechanism of Action
Disodium aurothiomalate has been shown to exert its effects through multiple mechanisms.

In aggressive prostate cancer cells, ATM induces apoptosis by disrupting the interaction

between protein kinase C iota (PKCι) and Par6.[1] This disruption leads to the activation of the

ERK, p38, and JNK MAP kinase signaling pathways.[1] The pro-apoptotic effect of ATM is also

mediated by the activation of the intrinsic mitochondrial pathway, evidenced by the release of

cytochrome c from the mitochondria into the cytoplasm.[1] ATM has been observed to have a

pro-apoptotic effect in prostate cancer cells without affecting normal primary epithelial prostate

cells.[1]
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The following tables summarize the quantitative data regarding the efficacy of disodium
aurothiomalate in various cancer cell lines.

Table 1: IC50 Values of Disodium Aurothiomalate in Human Cancer Cell Lines

Cell Line Cancer Type IC50 (µM) Assay Duration

H358
Non-Small Cell Lung

Cancer
~0.3 Not Specified

H460
Non-Small Cell Lung

Cancer
~1 Not Specified

H1792
Non-Small Cell Lung

Cancer
~3 Not Specified

A549
Non-Small Cell Lung

Cancer
>100 Not Specified

Data adapted from Regala et al., Cancer Research, 2008.

Signaling Pathway
The following diagram illustrates the proposed signaling pathway activated by disodium
aurothiomalate in aggressive prostate cancer cells.
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Caption: Proposed signaling cascade of disodium aurothiomalate in prostate cancer cells.

Experimental Protocols
The following are detailed protocols for key experiments to assess the in vitro effects of

disodium aurothiomalate.

Cell Culture
Cell Lines: PC3U (aggressive prostate cancer) and PrEC (normal human primary epithelial

prostate cells).

Culture Medium: Keratinocyte-SFM supplemented with bovine pituitary extract and human

recombinant epidermal growth factor, 100 U/ml penicillin, and 100 µg/ml streptomycin.
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Culture Conditions: 37°C in a humidified atmosphere of 5% CO2.

Experimental Workflow
The following diagram outlines the general workflow for in vitro experiments with disodium
aurothiomalate.
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Caption: General experimental workflow for in vitro studies with disodium aurothiomalate.

Cell Viability Assay (WST-1 Assay)
Cell Seeding: Seed 5 x 10³ cells per well in a 96-well plate and allow them to attach

overnight.
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Treatment: Treat cells with desired concentrations of disodium aurothiomalate (e.g., 10

µM, 25 µM, 50 µM) or vehicle control.

Incubation: Incubate for 24 hours.

WST-1 Reagent: Add WST-1 cell proliferation reagent to each well.

Incubation: Incubate for 2 hours at 37°C.

Absorbance Measurement: Shake plates thoroughly for 1 minute and measure the

absorbance at 450 nm.

Apoptosis Assay (Caspase-3 Activity)
Cell Treatment: Treat cells with disodium aurothiomalate (e.g., 25 µM or 50 µM) or vehicle

control for 24 hours. A positive control such as staurosporine (STS) can be included.

Cell Lysis: Lyse the cells according to the manufacturer's protocol of a caspase-3

colorimetric assay kit.

Protein Quantification: Determine the protein concentration of the cell lysates.

Caspase-3 Assay: Incubate the cell lysate with the caspase-3 substrate.

Absorbance Measurement: Measure the absorbance at the appropriate wavelength as per

the kit instructions.

Western Blot Analysis for MAPK Activation
Cell Treatment: Treat PC3U cells with disodium aurothiomalate for the desired time points.

Cell Lysis: Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and

phosphatase inhibitors.

Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

Protein Transfer: Transfer the separated proteins to a PVDF membrane.
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Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with

0.1% Tween 20 (TBST) for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with primary antibodies against

phospho-ERK, phospho-p38, and phospho-JNK overnight at 4°C. Also, probe for total ERK,

p38, and JNK as loading controls.

Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-

conjugated secondary antibodies for 1 hour at room temperature.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.

Immunoprecipitation for PKCι-Par6 Interaction
Cell Treatment: Treat cells with disodium aurothiomalate.

Cell Lysis: Lyse cells in a non-denaturing lysis buffer.

Pre-clearing: Pre-clear the cell lysates with protein A/G-agarose beads.

Immunoprecipitation: Incubate the pre-cleared lysates with an antibody against PKCι or Par6

overnight at 4°C.

Immune Complex Capture: Add protein A/G-agarose beads to capture the immune

complexes.

Washing: Wash the beads several times with lysis buffer.

Elution: Elute the proteins from the beads by boiling in SDS-PAGE sample buffer.

Western Blot Analysis: Analyze the eluted proteins by Western blotting using antibodies

against Par6 or PKCι to detect the co-immunoprecipitated protein.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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